Cas no 62567-14-0 (1,4-Benzenediamine, N,N'-bis[(4-hexylphenyl)methylene]-)

• Product name: 1,4-Benzenediamine, N,N'-bis[(4-hexylphenyl)methylene]-
• CAS No: 62567-14-0
• MF: C₃₂H₄₀N₂
• MW: 452.6734
• CID: 439955
• PubChem ID: 71385175

1,4-Benzenediamine, N,N'-bis[(4-hexylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[(4-hexylphenyl)methylene]-
• 1-(4-hexylphenyl)-N-[4-[(4-hexylphenyl)methylideneamino]phenyl]methanimine
• (E,E)-N,N'-(1,4-Phenylene)bis[1-(4-hexylphenyl)methanimine]
• DTXSID40807414
• 62567-14-0

• Inchi： InChI=1S/C32H40N2/c1-3-5-7-9-11-27-13-17-29(18-14-27)25-33-31-21-23-32(24-22-31)34-26-30-19-15-28(16-20-30)12-10-8-6-4-2/h13-26H,3-12H2,1-2H3
• InChI Key： UVUHUOUJVIPNNU-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC=C(C=C1)C=NC2=CC=C(C=C2)N=CC3=CC=C(C=C3)CCCCCC

Computed Properties

• Exact Mass: 452.3194
• Monoisotopic Mass: 452.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72